Fumaryldithranol

• CAS RN: 125379-01-3
• Molecular Formula: C18H12O6
• Molecular Weight: 324.3 g/mol
• IUPAC Name: (E)-4-(4,5-dihydroxy-10-oxo-9H-anthracen-9-yl)-4-oxobut-2-enoic acid
• InChI: InChI=1S/C18H12O6/c19-11-5-1-3-9-15(13(21)7-8-14(22)23)10-4-2-6-12(20)17(10)18(24)16(9)11/h1-8,15,19-20H,(H,22,23)/b8-7+
• InChI Key: SQKDGIODDXHOGU-BQYQJAHWSA-N
• Isomeric SMILES: C1=CC2=C(C(=C1)O)C(=O)C3=C(C2C(=O)/C=C/C(=O)O)C=CC=C3O
• SMILES: C1=CC2=C(C(=C1)O)C(=O)C3=C(C2C(=O)C=CC(=O)O)C=CC=C3O
• synonyms: fumaryl dithranol; fumaryldithranol

Description

Fumaryldithranol, also known as anthralin, is a synthetic compound that has been used for the treatment of psoriasis and other skin disorders. It has been in use for over 100 years and has been proven to be an effective treatment for psoriasis.

Mechanism Of Action

The exact mechanism of action of fumaryldithranol is not fully understood, but it is believed to work by suppressing the immune system and reducing inflammation. Fumaryldithranol has been shown to inhibit the proliferation of T-cells, which play a key role in the development of psoriasis. It also reduces the production of inflammatory cytokines, which contribute to the development of psoriasis.

Biochemical And Physiological Effects

Fumaryldithranol has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the thickness of psoriatic plaques and to improve the appearance of the skin. It has also been shown to reduce the number of T-cells in the skin and to reduce the production of inflammatory cytokines.

Advantages And Limitations For Lab Experiments

One of the advantages of using fumaryldithranol in lab experiments is that it has a well-established safety profile. It has been used for over 100 years and has been shown to be safe and effective for the treatment of psoriasis. However, one of the limitations of using fumaryldithranol in lab experiments is that it can be difficult to work with due to its insolubility in water.

Future Directions

There are a number of future directions for research on fumaryldithranol. One area of research is to investigate its potential use in treating other skin disorders such as eczema and vitiligo. Another area of research is to investigate its anti-cancer properties, particularly in the treatment of melanoma. Additionally, researchers may investigate new synthesis methods for fumaryldithranol that are more efficient and environmentally friendly. Finally, researchers may investigate new formulations of fumaryldithranol that are more effective and easier to use in clinical settings.
Conclusion:
Fumaryldithranol is a synthetic compound that has been used for the treatment of psoriasis for over 100 years. It has been shown to be effective in reducing inflammation and suppressing the immune system. It has also been studied for its potential use in treating other skin disorders and for its anti-cancer properties. While there are some limitations to using fumaryldithranol in lab experiments, it has a well-established safety profile and is an important tool for researchers studying skin disorders and cancer.

Synthesis Methods

Fumaryldithranol is synthesized from anthracene, a hydrocarbon that is found in coal tar. The synthesis process involves the reaction of anthracene with maleic anhydride in the presence of a catalyst such as sulfuric acid. The resulting product is purified using recrystallization or chromatography.

Scientific Research Applications

Fumaryldithranol has been extensively studied for its therapeutic effects in treating psoriasis. It has also been studied for its potential use in treating other skin disorders such as eczema and vitiligo. In addition, fumaryldithranol has been studied for its anti-cancer properties, particularly in the treatment of melanoma.